Cas no 1807305-41-4 (Methyl 2-cyano-4-fluoro-3-methoxybenzoate)
Methyl 2-cyano-4-fluoro-3-methoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-cyano-4-fluoro-3-methoxybenzoate
-
- MDL: MFCD28769292
- Inchi: 1S/C10H8FNO3/c1-14-9-7(5-12)6(10(13)15-2)3-4-8(9)11/h3-4H,1-2H3
- InChI Key: SNZDTVQWVZHSHH-UHFFFAOYSA-N
- SMILES: FC1C=CC(C(=O)OC)=C(C#N)C=1OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 286
- XLogP3: 1.6
- Topological Polar Surface Area: 59.3
Methyl 2-cyano-4-fluoro-3-methoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015015180-250mg |
Methyl 2-cyano-4-fluoro-3-methoxybenzoate |
1807305-41-4 | 97% | 250mg |
$494.40 | 2023-09-02 | |
| Alichem | A015015180-500mg |
Methyl 2-cyano-4-fluoro-3-methoxybenzoate |
1807305-41-4 | 97% | 500mg |
$839.45 | 2023-09-02 | |
| Alichem | A015015180-1g |
Methyl 2-cyano-4-fluoro-3-methoxybenzoate |
1807305-41-4 | 97% | 1g |
$1504.90 | 2023-09-02 | |
| Enamine | EN300-20954541-1g |
methyl 2-cyano-4-fluoro-3-methoxybenzoate |
1807305-41-4 | 95% | 1g |
$1742.0 | 2023-09-16 | |
| Enamine | EN300-20954541-5g |
methyl 2-cyano-4-fluoro-3-methoxybenzoate |
1807305-41-4 | 95% | 5g |
$5056.0 | 2023-09-16 | |
| Enamine | EN300-20954541-10g |
methyl 2-cyano-4-fluoro-3-methoxybenzoate |
1807305-41-4 | 95% | 10g |
$7497.0 | 2023-09-16 | |
| Enamine | EN300-20954541-0.05g |
methyl 2-cyano-4-fluoro-3-methoxybenzoate |
1807305-41-4 | 95% | 0.05g |
$462.0 | 2023-09-16 | |
| Enamine | EN300-20954541-0.1g |
methyl 2-cyano-4-fluoro-3-methoxybenzoate |
1807305-41-4 | 95% | 0.1g |
$603.0 | 2023-09-16 | |
| Enamine | EN300-20954541-0.25g |
methyl 2-cyano-4-fluoro-3-methoxybenzoate |
1807305-41-4 | 95% | 0.25g |
$862.0 | 2023-09-16 | |
| Enamine | EN300-20954541-0.5g |
methyl 2-cyano-4-fluoro-3-methoxybenzoate |
1807305-41-4 | 95% | 0.5g |
$1360.0 | 2023-09-16 |
Methyl 2-cyano-4-fluoro-3-methoxybenzoate Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on Methyl 2-cyano-4-fluoro-3-methoxybenzoate
Methyl 2-cyano-4-fluoro-3-methoxybenzoate (CAS No. 1807305-41-4): A Comprehensive Overview
Methyl 2-cyano-4-fluoro-3-methoxybenzoate (CAS No. 1807305-41-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in the development of various therapeutic agents and chemical intermediates. Its molecular structure, featuring a cyano group, a fluoro substituent, and a methoxy group, contributes to its versatility and reactivity, making it a valuable asset in synthetic chemistry.
The chemical properties of Methyl 2-cyano-4-fluoro-3-methoxybenzoate make it particularly useful in the synthesis of complex molecules. The presence of the cyano group (-CN) enhances its reactivity in nucleophilic substitution reactions, while the fluoro substituent (-F) influences its electronic properties, affecting both its stability and interaction with biological targets. The methoxy group (-OCH₃) further contributes to its solubility and metabolic behavior, making it an attractive candidate for drug development.
In recent years, there has been a growing interest in the application of fluorinated compounds in pharmaceuticals due to their ability to improve drug efficacy and bioavailability. The fluoro group in Methyl 2-cyano-4-fluoro-3-methoxybenzoate is known to enhance metabolic stability and binding affinity to biological receptors. This has led to numerous studies exploring its potential in the development of novel therapeutic agents.
One of the most promising areas of research involving Methyl 2-cyano-4-fluoro-3-methoxybenzoate is its use as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Researchers have leveraged its structural features to develop new molecules with enhanced pharmacological properties. For instance, derivatives of this compound have been investigated for their anti-inflammatory, antiviral, and anticancer effects. The cyano group serves as a versatile handle for further functionalization, allowing chemists to tailor the molecule for specific biological activities.
The methoxy group in Methyl 2-cyano-4-fluoro-3-methoxybenzoate also plays a critical role in modulating the compound's pharmacokinetic profile. It can influence both the absorption and excretion rates of drugs, which are essential factors in determining their overall efficacy. This has made it a valuable component in the design of prodrugs and drug delivery systems.
Recent advancements in computational chemistry have further enhanced our understanding of how Methyl 2-cyano-4-fluoro-3-methoxybenzoate interacts with biological targets. Molecular modeling studies have revealed that the combination of the cyano, fluoro, and methoxy groups creates a unique binding pocket that can be optimized for improved drug-like properties. These insights have guided the development of new synthetic strategies aimed at maximizing the therapeutic potential of this compound.
In addition to its pharmaceutical applications, Methyl 2-cyano-4-fluoro-3-methoxybenzoate has shown promise in materials science. Its ability to form stable complexes with other molecules makes it useful in the development of advanced materials with tailored properties. For example, researchers have explored its use in creating luminescent materials and sensors that can detect specific analytes based on fluorescence quenching or enhancement.
The synthesis of Methyl 2-cyano-4-fluoro-3-methoxybenzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between malonic acid derivatives and fluorinated aromatic compounds, followed by functional group transformations such as cyanation and methylation. Advances in catalytic methods have also enabled more efficient synthesis pathways, reducing waste and improving sustainability.
The safety profile of Methyl 2-cyano-4-fluoro-3-methoxybenzoate is another critical aspect that has been extensively studied. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures must be followed to minimize exposure risks. Personal protective equipment (PPE) such as gloves, goggles, and lab coats is recommended when working with this compound in laboratory settings.
The environmental impact of using Methyl 2-cyano-4-fluoro-3-methoxybenzoate has also been evaluated through various green chemistry approaches. Researchers are exploring biodegradable solvents and catalytic systems that reduce harmful byproducts during synthesis. These efforts align with global initiatives aimed at promoting sustainable chemical practices.
In conclusion, Methyl 2-cyano-4-fluoro-3-methoxybenzoate (CAS No. 1807305-41-4) is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it an invaluable tool for pharmaceutical research, material science applications, and sustainable chemistry initiatives. As our understanding of its properties continues to evolve, so too will its applications in addressing some of the most pressing challenges in modern science.
1807305-41-4 (Methyl 2-cyano-4-fluoro-3-methoxybenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)